molecular formula C13H27NO B13308743 4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol

4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol

Cat. No.: B13308743
M. Wt: 213.36 g/mol
InChI Key: YBAXCQOGTDDKAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol is a secondary alcohol featuring a pentan-1-ol backbone substituted with a 3,4-dimethylcyclohexylamino group. This structure combines a hydrophobic cyclohexyl ring with hydrophilic hydroxyl and amino groups, making it a candidate for applications in medicinal chemistry or catalysis. The 3,4-dimethyl substitution on the cyclohexyl ring may influence steric effects, solubility, and conformational flexibility compared to simpler analogs.

Properties

Molecular Formula

C13H27NO

Molecular Weight

213.36 g/mol

IUPAC Name

4-[(3,4-dimethylcyclohexyl)amino]pentan-1-ol

InChI

InChI=1S/C13H27NO/c1-10-6-7-13(9-11(10)2)14-12(3)5-4-8-15/h10-15H,4-9H2,1-3H3

InChI Key

YBAXCQOGTDDKAZ-UHFFFAOYSA-N

Canonical SMILES

CC1CCC(CC1C)NC(C)CCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol typically involves the reaction of 3,4-dimethylcyclohexylamine with 1-bromopentane under basic conditions. The reaction is carried out in an organic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) with a base like sodium hydride (NaH) or potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure efficient mixing and heat transfer. The use of automated systems for reagent addition and product isolation can enhance the yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

Scientific Research Applications

4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol has various applications in scientific research:

    Chemistry: Used as a building block in the synthesis of more complex molecules.

    Biology: Investigated for its potential effects on cellular processes and signaling pathways.

    Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

    Industry: Utilized in the development of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of biochemical pathways. The compound may exert its effects by binding to these targets and altering their activity, resulting in changes in cellular functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

4-[(3-Methylcyclohexyl)amino]pentan-1-ol (CAS: 1559596-80-3)

  • Structural Differences : Lacks a 4-methyl group on the cyclohexyl ring compared to the target compound.
  • Implications : Reduced steric hindrance may enhance solubility or binding affinity in biological systems. Molecular weight (199.33) and hydrophobicity are marginally lower than the target compound’s estimated values .

3,5-Dimethylcyclohexyl S-2-diisopropylaminoethyl Isopropylphosphonothioate (CAS: 5441-52-1)

  • Structural Differences: Features a phosphonothioate ester group and a 3,5-dimethylcyclohexyl substituent.
  • Key Data: Molecular formula C₁₉H₄₀NO₂PS, MW: 377.56.

2,6-Dimethylcyclohexyl Dimethylphosphoramidocyanidate (CAS: 5337-72-4)

  • Structural Differences : Contains a 2,6-dimethylcyclohexyl group and a phosphoramidocyanidate moiety.
  • Key Data : Molecular formula C₁₁H₂₁N₂O₂P, MW: 256.25. The 2,6-dimethyl substitution imposes axial steric effects, which may reduce ring flipping dynamics compared to 3,4-dimethyl derivatives .

5-(3,4-Dimethoxyphenyl)pentan-1-ol

  • Structural Differences: A phenyl-substituted pentanol with methoxy groups instead of a cyclohexylamino group.
  • Key Data: Synthesized via hydrogenation (86% yield), with molecular formula C₁₃H₂₀O₃ (MW: 224.30).

Comparative Data Table

Compound Name Molecular Formula Molecular Weight Key Features/Properties Evidence Source
4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol C₁₃H₂₇NO* ~213.36* 3,4-Dimethylcyclohexyl, secondary alcohol Estimated
4-[(3-Methylcyclohexyl)amino]pentan-1-ol C₁₂H₂₅NO 199.33 3-Methylcyclohexyl, simplified substitution
3,5-Dimethylcyclohexyl phosphonothioate C₁₉H₄₀NO₂PS 377.58 Phosphonothioate ester, 3,5-dimethyl
2,6-Dimethylcyclohexyl phosphoramidocyanidate C₁₁H₂₁N₂O₂P 256.27 2,6-Dimethyl, axial steric effects
5-(3,4-Dimethoxyphenyl)pentan-1-ol C₁₃H₂₀O₃ 224.30 Aromatic methoxy groups, hydrogenated

*Estimated based on structural analogy.

Key Research Findings

  • Hydrophobicity: Cyclohexyl-substituted alcohols (e.g., 4-[(3-Methylcyclohexyl)amino]pentan-1-ol) exhibit higher logP values than aromatic analogs like 5-(3,4-dimethoxyphenyl)pentan-1-ol, suggesting enhanced membrane permeability .
  • Synthetic Challenges : Hydrogenation steps (e.g., in ) achieve high yields (86%) for saturated alcohols, but epoxide analogs () face hygroscopicity issues, highlighting stability trade-offs in related structures .

Biological Activity

4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol is an organic compound that has garnered attention due to its potential biological activities. Characterized by its unique structure, which includes a pentan-1-ol backbone and a dimethylcyclohexyl amino group, this compound may interact with various biomolecules, suggesting possible therapeutic applications. This article explores the biological activity of this compound, supported by data tables and relevant research findings.

Chemical Structure and Properties

  • Molecular Formula : C_{13}H_{27}N
  • Molecular Weight : 213.36 g/mol
  • Key Functional Groups : Amino group (-NH2), Hydroxyl group (-OH)

The presence of both an amino and a hydroxyl group allows for diverse interactions with biological targets, potentially influencing enzyme activities or receptor binding.

Biological Activity Overview

Research indicates that 4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol may exhibit various biological activities, including:

  • Enzyme Modulation : Preliminary studies suggest that the compound can influence specific enzymes, potentially acting as an inhibitor or activator.
  • Receptor Interaction : The structural features imply possible interactions with receptors, which could modulate biochemical pathways critical for therapeutic effects.

The exact mechanism of action remains under investigation, but it is theorized that the compound's interactions with biomolecules could lead to alterations in metabolic pathways. This includes:

  • Inhibition of certain enzymes involved in metabolic processes.
  • Modulation of receptor-mediated signaling pathways.

Table 1: Summary of Biological Activities

Activity TypeDescriptionSource
Enzyme InhibitionPotential inhibition of specific enzymes affecting metabolic pathways
Receptor BindingPossible modulation of receptor activity influencing various signaling pathways
Antifungal ActivityOngoing studies exploring antifungal properties against specific pathogens
CytotoxicityPreliminary assessments suggest selective cytotoxicity against cancer cell lines

Case Study: Antifungal Properties

A study focusing on the antifungal activity of compounds similar to 4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol revealed significant inhibition against Aspergillus flavus at certain concentrations. The mechanism involved disruption of ergosterol synthesis, a critical component of fungal cell membranes .

Case Study: Cancer Cell Line Interaction

Research involving various derivatives indicated that compounds structurally related to 4-[(3,4-Dimethylcyclohexyl)amino]pentan-1-ol exhibited selective cytotoxicity towards cancer cell lines such as HeLa and MCF-7. The IC50 values were notably lower than those observed for normal cell lines, suggesting potential for targeted cancer therapies .

Future Directions in Research

Further investigations are essential to fully elucidate the biological mechanisms at play. Key areas for future research include:

  • In Vivo Studies : Assessing the therapeutic efficacy and safety profile in animal models.
  • Structure-Activity Relationship (SAR) : Exploring variations in the chemical structure to optimize biological activity.
  • Clinical Trials : Evaluating the compound's potential in clinical settings for treating specific diseases.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.